(6-Methylheptan-2-yl)(thiophen-2-ylmethyl)amine

• Molecular Formula: C13H23NS
• Molecular Weight: 225.40 g/mol
• IUPAC Name: 6-methyl-N-(thiophen-2-ylmethyl)heptan-2-amine
• InChI: InChI=1S/C13H23NS/c1-11(2)6-4-7-12(3)14-10-13-8-5-9-15-13/h5,8-9,11-12,14H,4,6-7,10H2,1-3H3
• InChI Key: UFOMTZDLMDMGFC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC(C)NCC1=CC=CS1

Description

“(6-Methylheptan-2-yl)(thiophen-2-ylmethyl)amine” is a secondary amine featuring a branched alkyl chain (6-methylheptan-2-yl) and a thiophene-derived substituent (thiophen-2-ylmethyl). The compound’s structure combines lipophilic and aromatic characteristics, making it a candidate for applications in medicinal chemistry, material science, or as a synthetic intermediate. For example, thiophene-containing amines are frequently explored for their biological activity, such as anticancer or antiviral properties, due to the electron-rich thiophene moiety’s ability to engage in π-π interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (6-Methylheptan-2-yl)(thiophen-2-ylmethyl)amine typically involves the reaction of thiophen-2-ylmethylamine with 6-methylheptan-2-one under reductive amination conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium cyanoborohydride or hydrogen gas with a suitable catalyst like palladium on carbon .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as distillation or chromatography .

Chemical Reactions Analysis

Types of Reactions

(6-Methylheptan-2-yl)(thiophen-2-ylmethyl)amine can undergo various types of chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The thiophene ring can undergo electrophilic substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Electrophilic substitution reactions typically require catalysts such as iron(III) chloride (FeCl₃) or aluminum chloride (AlCl₃).

Major Products

Oxidation: Formation of imines or nitriles.

Reduction: Formation of secondary or tertiary amines.

Substitution: Halogenated or nitrated thiophene derivatives.

Scientific Research Applications

(6-Methylheptan-2-yl)(thiophen-2-ylmethyl)amine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (6-Methylheptan-2-yl)(thiophen-2-ylmethyl)amine depends on its specific application. In biological systems, it may interact with various molecular targets, such as enzymes or receptors, to exert its effects. The thiophene ring and amine group are likely involved in these interactions, potentially affecting signaling pathways and cellular processes .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between “(6-Methylheptan-2-yl)(thiophen-2-ylmethyl)amine” and its analogs, based on the provided evidence:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Notable Properties/Applications	Reference
(6-Methylheptan-2-yl)(thiophen-2-ylmethyl)amine	Not explicitly stated	—	6-methylheptan-2-yl, thiophen-2-ylmethyl	Hypothesized applications in drug design or material science due to branched alkyl and thiophene.	—
1-(4-Bromophenyl)ethylamine	C₁₆H₂₆BrN	312.29	4-bromophenyl, 6-methylheptan-2-yl	Bromine substituent enhances electronic interactions; potential use in halogen-bonded crystals.
(4-Methoxy-4-methylpentan-2-yl)(thiophen-2-ylmethyl)amine	—	—	Methoxy, 4-methylpentan-2-yl, thiophen-2-yl	Methoxy group increases polarity; possible electrolyte additive (analogous to phosphonate additives).
1-(3-Methylthiophen-2-yl)ethylamine	—	—	3-methylthiophene, thiophen-2-ylmethyl	Methyl-thiophene enhances steric bulk; may influence binding affinity in receptor-ligand systems.
(Thiophen-2-ylmethyl)({1-[4-(trifluoromethyl)phenyl]ethyl})amine	C₁₄H₁₄F₃NS	285.33	Trifluoromethylphenyl, thiophen-2-ylmethyl	CF₃ group improves metabolic stability and lipophilicity; potential CNS drug candidate.
Bis(thiophen-2-ylmethyl)amine	C₁₀H₁₁NS₂	209.33	Dual thiophen-2-ylmethyl groups	Used in coordination chemistry (e.g., Zn complexes); exhibits chelating properties.

Key Comparative Insights :

Substituent Effects: Electron-Withdrawing Groups: The trifluoromethyl (CF₃) group in enhances lipophilicity and metabolic stability compared to the target compound’s simpler alkyl chain. Oxygenated Chains: The methoxy-containing analog may exhibit higher polarity, affecting solubility and reactivity.

Biological Relevance :

• Thiophene-amine hybrids are recurrent in anticancer research (e.g., Schiff bases of thiadiazol-2-amine derivatives show IC₅₀ values as low as 1.28 μg/mL against breast cancer cells) .
• Trifluoromethyl-substituted amines (e.g., ) are prioritized in drug design for their enhanced pharmacokinetic profiles.

Synthetic Utility :

• Bis(thiophen-2-ylmethyl)amine serves as a ligand in metal complexes, suggesting that the target compound’s structure could be adapted for coordination chemistry.
• Analogs like ethyl 2-[6-methyl-4-(thietan-3-yloxy)pyrimidine-2-ylthio]acetate demonstrate the versatility of thiophene-amine frameworks in heterocyclic synthesis.

Structural and Functional Analysis

• Branched Alkyl Chain : The 6-methylheptan-2-yl group in the target compound confers lipophilicity, which may enhance membrane permeability in biological systems. This contrasts with shorter-chain analogs (e.g., 4-methoxy-4-methylpentan-2-yl in ), which balance lipophilicity and solubility.
• Thiophene Moieties : The electron-rich thiophene ring facilitates π-stacking interactions, a feature exploited in protease inhibitors (e.g., HCV/HIV drugs in ). However, methyl or trifluoromethyl modifications on the thiophene (as in ) fine-tune electronic and steric properties for target specificity.

Biological Activity

(6-Methylheptan-2-yl)(thiophen-2-ylmethyl)amine is an organic compound with a complex structure that includes a heptane backbone and a thiophene ring. Its molecular formula is CHNS, and it has a molecular weight of 225.39 g/mol. This compound is of interest in medicinal chemistry due to its potential biological activities, including interactions with various biological targets.

Chemical Structure

The structural formula can be represented as follows:

$$\text{C}_{11}\text{H}_{17}\text{N}\text{S}$$

The compound features:

• A heptane backbone with a methyl group at the sixth position.
• A thiophene ring linked via a methyl group to an amine group.

Synthesis

The synthesis of (6-Methylheptan-2-yl)(thiophen-2-ylmethyl)amine typically involves several chemical reactions, including:

• Formation of the heptane backbone through alkylation processes.
• Introduction of the thiophene moiety via electrophilic aromatic substitution or similar methods.

Interaction Studies

Preliminary studies suggest that the thiophene ring may play a crucial role in mediating biological interactions through mechanisms such as π-stacking and hydrophobic effects, which can influence protein conformations and activity. These interactions are significant for understanding the compound's pharmacological potential.

Anticancer Potential

Recent research has shown that compounds with similar structures exhibit anticancer properties. For instance, aminobenzylnaphthols derived from related structures demonstrated significant cytotoxicity against human cervical cancer cells (HeLa), with IC50 values between 4.63 to 5.54 μM, indicating potential for further exploration in cancer treatment .

Antimicrobial Activity

The compound's structural characteristics suggest possible antimicrobial activity. Similar compounds have been evaluated for their effectiveness against various bacterial strains, including Gram-positive bacteria such as Bacillus subtilis. The unique combination of functional groups may enhance its efficacy against microbial pathogens .

Case Studies

• Anticancer Activity : In vitro studies highlighted that structurally similar compounds caused cell cycle arrest in cancer cells, suggesting that (6-Methylheptan-2-yl)(thiophen-2-ylmethyl)amine may exhibit similar effects due to its structural analogies .
• Antimicrobial Evaluation : Compounds with thiophene rings have shown promising results in inhibiting bacterial growth, warranting further investigation into (6-Methylheptan-2-yl)(thiophen-2-ylmethyl)amine's potential as an antimicrobial agent .

Comparative Analysis

A comparison table of related compounds and their biological activities is presented below:

Compound Name	Molecular Formula	Key Features	Biological Activity
(6-Methylheptan-2-yl)(thiophen-2-ylmethyl)amine	CHNS	Heptane backbone, thiophene ring	Potential anticancer and antimicrobial activity
6-Methyl-N-(furan-3-ylmethyl)heptan-2-amine	CHNO	Furan ring instead of thiophene	Anticancer properties reported
2-(Thiophen-3-ylmethyl)-N,N-dimethylethanamine	CHNS	Dimethyl substitution on amine nitrogen	Antimicrobial activity observed